Cas no 39812-71-0 ((2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate)

• Product Name: (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate
• CAS No: 39812-71-0
• MF: C₁₁H₁₃NCl+^.O₄Cl-
• MW: 294.13
• CID: 1511262
• Update Time: 2025-09-28

(2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate Chemical and Physical Properties

Names and Identifiers

• Methanaminium, N-(3-chloro-3-phenyl-2-propenylidene)-N-methyl-,perchlorate
• (Z)-N-(3-chloro-3-phenylallylidene)-N-methylmethanaminium
• (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate

Comprehensive Overview of (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate (CAS No. 39812-71-0)

(2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate (CAS No. 39812-71-0) is a specialized organic compound with a unique molecular structure that combines a phenylpropene backbone with dimethylazanium and perchlorate functional groups. This compound has garnered attention in recent years due to its potential applications in organic synthesis, material science, and pharmaceutical research. Researchers are particularly interested in its Z-configuration, which influences its reactivity and interaction with other molecules.

The chemical properties of (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate make it a valuable intermediate in synthetic chemistry. Its chloro and perchlorate groups contribute to its stability and reactivity, allowing it to participate in various catalytic reactions and cross-coupling processes. Recent studies have explored its role in green chemistry initiatives, where it serves as a precursor for eco-friendly synthesis routes.

One of the most searched questions regarding this compound is: "What are the applications of (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate in drug development?" Current research suggests its potential in designing novel bioactive molecules, particularly in the development of antimicrobial agents and anti-inflammatory compounds. Its unique structure allows for modifications that can enhance drug bioavailability and target specificity.

In the field of material science, (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate has been investigated for its role in creating advanced polymeric materials and ionic liquids. Its ability to form stable complexes with metals and other organic compounds makes it a candidate for conductive materials and energy storage solutions. This aligns with the growing demand for sustainable and high-performance materials in industries such as electronics and renewable energy.

Another trending topic is the safety and handling of (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Researchers often search for "storage conditions for (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate", and it is recommended to store the compound in a cool, dry place, away from incompatible substances.

The market demand for (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate has been steadily increasing, driven by its versatility in research and industrial applications. Suppliers and manufacturers are focusing on high-purity grades to meet the needs of academic and commercial laboratories. Keywords such as "buy (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate" and "CAS 39812-71-0 suppliers" are frequently searched, reflecting its growing relevance in the chemical industry.

Future research directions for (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate include exploring its potential in nanotechnology and catalysis. Scientists are also investigating its mechanisms of action in biological systems, which could open new avenues for therapeutic applications. As the compound gains more attention, collaborations between academia and industry are expected to accelerate its development and commercialization.

In summary, (2Z)-3-Chloro-3-phenylprop-2-en-1-ylidenedimethylazanium Perchlorate (CAS No. 39812-71-0) is a promising compound with diverse applications in chemistry, materials science, and pharmaceutical research. Its unique properties and growing market interest make it a subject of ongoing study and innovation. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.